Cas no 1393568-30-3 (1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1393568-30-3
• MF: C₅H₄F₃N₃O
• MW: 179.099970817566
• CID: 5462667
• Update Time: 2025-05-28

1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-TRIFLUOROETHYL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• AB76650
• Z1270433544
• 1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbalde hyde
• 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C5H4F3N3O/c6-5(7,8)3-11-1-4(2-12)9-10-11/h1-2H,3H2
• InChI Key： WVZAFVKPTIJEQN-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C=O)N=N1)(F)F

Computed Properties

• Exact Mass: 179.03064625 g/mol
• Monoisotopic Mass: 179.03064625 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.10
• XLogP3: 0.5
• Topological Polar Surface Area: 47.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1393568-30-3)

The compound 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1393568-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This trifluoromethyl-substituted triazole derivative serves as a versatile building block in organic synthesis and drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of novel antiviral and anticancer agents, leveraging its ability to participate in click chemistry reactions and form stable covalent bonds with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent SARS-CoV-2 main protease inhibitors. Researchers utilized the aldehyde functionality of 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde to create Schiff base derivatives that showed nanomolar inhibitory activity against the viral protease. The trifluoroethyl group was found to significantly enhance membrane permeability and metabolic stability compared to non-fluorinated analogs, highlighting the importance of this structural motif in drug design.

In cancer research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 1393568-30-3 exhibited selective cytotoxicity against various cancer cell lines, particularly those with EGFR mutations. The triazole core structure was shown to interact with the ATP-binding pocket of mutant EGFR, while the trifluoroethyl group contributed to improved pharmacokinetic properties. These findings suggest potential applications in targeted cancer therapies, especially for tumors resistant to current EGFR inhibitors.

The synthetic accessibility of 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde has also been improved through recent methodological advances. A 2024 Nature Protocols paper detailed an optimized copper-catalyzed azide-alkyne cycloaddition (CuAAC) procedure that allows for high-yield production of this compound under mild conditions. This development has facilitated its broader adoption in medicinal chemistry programs and enabled more extensive structure-activity relationship studies.

From a safety and toxicology perspective, preliminary ADME studies conducted by pharmaceutical researchers indicate that 1393568-30-3 and its derivatives generally show favorable metabolic profiles, with the trifluoroethyl group contributing to reduced oxidative metabolism. However, some analogs have shown potential for CYP450 inhibition, suggesting the need for careful structural optimization in drug development programs.

Looking forward, the unique combination of the triazole pharmacophore and trifluoroethyl group in 1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde positions it as a promising scaffold for multiple therapeutic areas. Current research efforts are focusing on expanding its applications to neurodegenerative diseases and antimicrobial resistance, with several preclinical candidates already showing promising results in animal models. The compound's versatility and the growing understanding of its structure-activity relationships suggest it will remain an important tool in medicinal chemistry for years to come.